Cas no 1795503-75-1 (2-(3-amino-5-methylphenoxy)ethan-1-ol hydrochloride)

• Product Name: 2-(3-amino-5-methylphenoxy)ethan-1-ol hydrochloride
• CAS No: 1795503-75-1
• CID: 4614591
• PubChem ID: 86811761
• Update Time: 2025-05-20

2-(3-amino-5-methylphenoxy)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-5-methylphenoxy)ethan-1-ol hydrochloride

Additional information on 2-(3-amino-5-methylphenoxy)ethan-1-ol hydrochloride

Research Briefing on 2-(3-amino-5-methylphenoxy)ethan-1-ol hydrochloride (CAS: 1795503-75-1) in Chemical Biology and Pharmaceutical Applications

2-(3-amino-5-methylphenoxy)ethan-1-ol hydrochloride (CAS: 1795503-75-1) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This briefing provides an overview of the latest research findings, focusing on its chemical properties, synthetic applications, and biological activities.

The compound's structural features, including the presence of an amino group and a hydroxyl group, make it a valuable building block for the design of pharmacologically active molecules. Recent publications have explored its utility in the synthesis of small-molecule inhibitors targeting key enzymes involved in disease pathways. For instance, a 2023 study demonstrated its incorporation into a series of kinase inhibitors with promising activity against cancer cell lines.

In addition to its role as a synthetic intermediate, 2-(3-amino-5-methylphenoxy)ethan-1-ol hydrochloride has been investigated for its direct biological effects. Preliminary in vitro studies suggest that it may modulate specific signaling pathways, although the exact mechanisms remain under investigation. Researchers are particularly interested in its potential anti-inflammatory and neuroprotective properties, which could have implications for treating neurodegenerative diseases.

The compound's physicochemical properties, including solubility and stability, have also been characterized in recent work. These studies are critical for understanding its behavior in biological systems and for optimizing its use in drug development. Notably, the hydrochloride salt form (CAS: 1795503-75-1) has shown improved solubility profiles compared to the free base, making it more suitable for formulation studies.

Looking ahead, ongoing research is exploring the compound's potential in combination therapies and as a scaffold for the development of targeted drug delivery systems. Its relatively simple structure and ease of modification make it an attractive candidate for further medicinal chemistry optimization. Future studies are expected to provide more detailed insights into its pharmacokinetic properties and in vivo efficacy.

In conclusion, 2-(3-amino-5-methylphenoxy)ethan-1-ol hydrochloride represents a promising compound in pharmaceutical research, with diverse applications ranging from medicinal chemistry to drug discovery. Continued investigation of its properties and biological activities will likely yield valuable contributions to the development of new therapeutic agents in the coming years.